Cas no 1020037-93-7 (1-(6-Methylpyridin-2-yl)butane-1,3-dione)

• Product Name: 1-(6-Methylpyridin-2-yl)butane-1,3-dione
• CAS No: 1020037-93-7
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD09996567
• CID: 4783816
• Update Time: 2025-05-20

1-(6-Methylpyridin-2-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(6-methylpyridin-2-yl)butane-1,3-dione
• 1-(6-Methylpyridin-2-yl)-butane-1,3-dione
• 1-(6-Methyl-pyridin-2-yl)-butane-1,3-dione
• 1-(6-Methylpyridin-2-yl)butane-1,3-dione

• MDL： MFCD09996567
• Inchi： 1S/C10H11NO2/c1-7-4-3-5-9(11-7)10(13)6-8(2)12/h3-5H,6H2,1-2H3
• InChI Key： SCQPMFNAHCXOOG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C)N=1)CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 213
• XLogP3: 1.1
• Topological Polar Surface Area: 47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(6-Methylpyridin-2-yl)butane-1,3-dione

Professional Introduction to Compound with CAS No. 1020037-93-7 and Product Name: 1-(6-Methylpyridin-2-yl)butane-1,3-dione

1-(6-Methylpyridin-2-yl)butane-1,3-dione, identified by the Chemical Abstracts Service Number (CAS No.) 1020037-93-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic diketone derivative has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of a methylpyridine moiety at the 6-position of the butane backbone introduces unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The compound's molecular structure, featuring a conjugated system of carbonyl groups and an aromatic pyridine ring, positions it as a promising candidate for further exploration in drug discovery. In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various biological pathways, and 1-(6-Methylpyridin-2-yl)butane-1,3-dione has shown promise in preliminary studies as a lead compound for such applications.

One of the most compelling aspects of this compound is its ability to interact with biological targets through multiple binding modes. The methylpyridine ring can engage in hydrogen bonding and π-stacking interactions with protein surfaces, while the diketone moiety provides additional functional handles for chemical modification. These features have been exploited in the design of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. For instance, derivatives of this compound have been investigated for their potential to inhibit Janus kinases (JAKs), a family of enzymes implicated in autoimmune disorders.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 1-(6-Methylpyridin-2-yl)butane-1,3-dione. Molecular docking studies have revealed that its structure can effectively bind to the ATP-binding pockets of kinases, suggesting its utility as a scaffold for developing selective inhibitors. Furthermore, the compound's solubility and metabolic stability make it an attractive candidate for further optimization through structure-based drug design.

In addition to its kinase inhibition properties, 1-(6-Methylpyridin-2-yl)butane-1,3-dione has been explored for its potential antimicrobial activity. Preliminary experiments have demonstrated that certain derivatives exhibit inhibitory effects against Gram-positive bacteria, including *Staphylococcus aureus*. The mechanism behind this activity likely involves disruption of bacterial cell wall synthesis or interference with essential metabolic pathways. This finding opens up new avenues for developing novel antibiotics using this compound as a starting point.

The synthesis of 1-(6-Methylpyridin-2-yl)butane-1,3-dione can be achieved through multiple routes, each offering distinct advantages in terms of yield and scalability. One common approach involves the condensation of 6-methylpyridine with acetylacetone under basic conditions, followed by purification via recrystallization or column chromatography. Alternative methods include cross-coupling reactions between halogenated pyridines and alkynyl ketones, which can provide greater functional diversity.

The versatility of this compound as a synthetic intermediate has also been highlighted in recent research. For example, it serves as a precursor for constructing more complex heterocyclic systems through cyclization reactions or nucleophilic additions. These transformations have led to the discovery of new scaffolds with enhanced biological activity, further underscoring the importance of 1-(6-Methylpyridin-2-yl)butane-1,3-dione in medicinal chemistry.

From a regulatory perspective, CAS No. 1020037-93-7 ensures traceability and consistency across different suppliers and research groups. This standardized identification number is crucial for compliance with Good Manufacturing Practices (GMP) and facilitates smooth transitions between academic research and industrial development. Companies specializing in fine chemicals often stock this compound due to its utility in synthesizing high-value pharmaceutical intermediates.

The future prospects for 1-(6-Methylpyridin-2-yl)butane-1,3-dione are promising, with ongoing research focusing on optimizing its pharmacokinetic properties and exploring new therapeutic applications. Innovations in synthetic methodologies may also lead to more efficient production processes, reducing costs and increasing accessibility for drug development programs.

In conclusion,1-(6-Methylpyridin-2-yl)butane-1,3-dione (CAS No. 1020037-93-7) is a multifaceted compound with significant potential in pharmaceutical research and drug discovery. Its unique structural features make it an attractive scaffold for designing bioactive molecules targeting various diseases. As computational tools and synthetic techniques continue to advance,this compound is poised to play an increasingly important role in the development of next-generation therapeutics.